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Compound of Interest

Compound Name: 4-Boronobenzenesulfonic acid

Cat. No.: B1290237

Disclaimer: Initial searches for "4-Boronobenzenesulfonic acid" did not yield a well-
characterized compound. Based on the search results, it is highly likely that the intended
compound of interest was 4-Bromobenzenesulfonic acid. This guide provides a comprehensive
overview of the structure, properties, synthesis, and applications of 4-Bromobenzenesulfonic
acid.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing a detailed examination of 4-bromobenzenesulfonic acid. The document
outlines its chemical and physical properties, spectroscopic data, synthesis protocols, and key
applications in organic synthesis and medicinal chemistry.

Structure and Properties

4-Bromobenzenesulfonic acid is an organobromine compound and an aromatic sulfonic acid.
The presence of a bromine atom and a sulfonic acid group on the benzene ring makes it a
versatile intermediate in chemical synthesis.[1] It is a white to light yellow solid that is soluble in
water due to the polar sulfonic acid group.[1]

Chemical Structure:

The structure consists of a benzene ring substituted with a bromine atom and a sulfonic acid
group at the para position (positions 1 and 4).
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Molecular Formula: CeHsBrOsS[2]
SMILES: C1=CC(=CC=C1S(=0)(=0)0O)Br[2]
InChl Key: PXACTUVBBMDKRW-UHFFFAOYSA-N[2]

The quantitative properties of 4-bromobenzenesulfonic acid are summarized in the table below.
The compound is often available as a monohydrate.

Property Value Reference

Molecular Weight 237.07 g/mol (anhydrous) [2]

255.09 g/mol (monohydrate) [3]

Melting Point 90-93 °C (monohydrate, lit.) [3]

115-118 °C (anhydrous)

CAS Number 138-36-3 (anhydrous)

79326-93-5 (monohydrate) [3]

Appearance White to light yellow solid [1]
Solubility Soluble in water [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 4-
bromobenzenesulfonic acid. Below are the expected spectroscopic characteristics.

1H NMR Spectroscopy: In a suitable deuterated solvent, the proton NMR spectrum is expected
to show two doublets in the aromatic region, characteristic of a para-substituted benzene ring.

13C NMR Spectroscopy: The carbon NMR spectrum will display four signals for the aromatic
carbons, with two signals for the substituted carbons (C-Br and C-SOsH) and two for the
unsubstituted carbons.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the
sulfonic acid group (O-H and S=0 stretches) and the C-Br bond, as well as absorptions
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corresponding to the aromatic ring.
Experimental Protocols
Synthesis of 4-Bromobenzenesulfonic Acid

A common method for the synthesis of 4-bromobenzenesulfonic acid is the sulfonation of
bromobenzene.

Protocol 1: Sulfonation of Bromobenzene[4]
e Materials:
o Bromobenzene

o Fuming sulfuric acid (oleum) or concentrated sulfuric acid (H2SOa4) and sulfur trioxide
(SO3)[4]

e Procedure:

[¢]

To a reaction flask, add bromobenzene.

o Slowly add fuming sulfuric acid or a mixture of concentrated sulfuric acid and sulfur
trioxide while stirring and maintaining the temperature. The bromine group on the benzene
ring directs the incoming sulfonic acid group to the ortho and para positions.[4]

o The para isomer, 4-bromobenzenesulfonic acid, is the major product due to less steric
hindrance compared to the ortho isomer.[4]

o After the reaction is complete, the mixture is carefully poured onto ice to precipitate the
product.

o The crude product is then collected by filtration and can be purified by recrystallization.
Protocol 2: Green Synthesis using an lonic Liquid[5]

e Materials:
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[e]

Aromatic substrate (e.g., bromobenzene)

o

1,3-disulfonic acid imidazolium chloride ([Dsim]Cl)

Water

[¢]

[¢]

Dichloromethane (CHzCl2)

e Procedure:

o In a 10 mL round-bottomed flask, combine 1,3-disulfonic acid imidazolium chloride (2
mmol, 0.513 g), water (2 mmol, 0.036 g), and the aromatic substrate (2 mmol).[5]

o Stir the reaction mixture at 50 °C for the required time, monitoring the reaction progress
with Thin Layer Chromatography (TLC).[5]

o Upon completion, add 10 mL of dichloromethane and stir for 2 minutes.[5]

o Remove the organic solvent, and purify the product using short column chromatography.

[5]
Characterization:

The synthesized 4-bromobenzenesulfonic acid can be characterized using standard analytical
techniques:

e Melting Point: Determination of the melting point and comparison with the literature value.
 NMR Spectroscopy: *H and 3C NMR spectra to confirm the chemical structure.
o FT-IR Spectroscopy: To identify the functional groups present in the molecule.

Applications in Research and Drug Development

4-Bromobenzenesulfonic acid is a valuable intermediate in organic synthesis and has
applications in the pharmaceutical and chemical industries.[1]

¢ Intermediate in Organic Synthesis: It is a key starting material for the synthesis of various
organic molecules.[6] It is particularly used in the preparation of sulfonamides and other
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sulfonic acid derivatives.[1]

¢ Precursor for Other Reagents: It serves as an intermediate in the production of other
chemical reagents, such as cyclopropylboronic acid.[6]

+ Pharmaceutical and Agrochemical Industries: It is used as an intermediate in the
manufacturing of dyes, pharmaceuticals, and agrochemicals.[1] For instance, sulfonamide
derivatives, which can be synthesized from 4-bromobenzenesulfonic acid, are a class of
compounds with a wide range of biological activities and are found in many therapeutic
agents.

o Catalysis: It can be used as a catalyst in certain organic reactions.[7]

Below is a diagram illustrating a synthetic pathway to 4-bromobenzenesulfonic acid.

Synthesis of 4-Bromobenzenesulfonic Acid

Sulfonation 4-Bromobenzenesulfonic Acid
Bromobenzene SOs3/ H2S04
____________ 2-Bromobenzenesulfonic Acid
(minor product)

Synthetic Utility of 4-Bromobenzenesulfonic Acid

. . . e.g., SOClzorPCls Conversion to Reaction with
4-Bromobenzenesulfonic Acid > Sulfonyl Chioride Amine (R-NH2)

Click to download full resolution via product page

4-Bromobenzenesulfonamide
Derivative

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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